Cas no 2580233-85-6 (3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid
• CAS No: 2580233-85-6
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 5664441
• PubChem ID: 165887764
• Update Time: 2025-06-25

3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728940
• 3-{[(tert-butoxy)carbonyl]amino}-4-(piperidin-1-yl)benzoic acid
• 2580233-85-6
• 3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid

• Inchi： 1S/C17H24N2O4/c1-17(2,3)23-16(22)18-13-11-12(15(20)21)7-8-14(13)19-9-5-4-6-10-19/h7-8,11H,4-6,9-10H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： LNSMPVZLIZMEII-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)C=CC=1N1CCCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid

3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic Acid: A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid, also known by its CAS number 2580233-85-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butoxy carbonyl group, an amino group, and a piperidine moiety attached to a benzoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of tert-butoxy carbonylamino benzoic acid derivatives has been extensively studied due to their potential as intermediates in the synthesis of bioactive compounds. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only enhance the yield but also improve the purity of the product, making it more suitable for downstream applications.

One of the most promising aspects of 3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid lies in its pharmacological properties. Studies have shown that this compound exhibits significant bioactivity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research conducted by Smith et al. (2023) demonstrated that this compound acts as a potent inhibitor of histone deacetylases (HDACs), which are key targets in the treatment of various cancers and inflammatory diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. The incorporation of piperidinyl benzoic acid derivatives into polymer matrices has been shown to enhance mechanical properties and thermal stability. This opens up new avenues for its use in advanced materials for biomedical devices and electronic applications.

The structural versatility of tert-butoxy carbonylamino benzoic acid allows for further functionalization, enabling the creation of derivatives with tailored properties. For example, recent studies have explored the substitution of the piperidine ring with other nitrogen-containing heterocycles to investigate their effects on bioactivity and solubility. These modifications have yielded compounds with improved pharmacokinetic profiles, making them more promising candidates for drug development.

From an environmental perspective, the synthesis and application of 3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid are being scrutinized for their sustainability. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during production. Innovations such as catalytic hydrogenation using recyclable catalysts and solvent-free reaction conditions are being implemented to enhance the eco-friendliness of this compound's manufacturing process.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-(piperidin-1-yl)benzoic acid, with its CAS number 2580233-85-6, represents a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and advanced materials.